Cas no 1219981-33-5 (2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride)

• Product Name: 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride
• CAS No: 1219981-33-5
• MF: C₁₄H₂₁BrClNO
• MW: 334.679642438889
• CID: 1077445
• PubChem ID: 56830046
• Update Time: 2025-05-20

2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Bromo-4-methylphenoxy)ethyl]piperidine hydrochloride
• 2-(2-(2-Bromo-4-methylphenoxy)ethyl)piperidinehydrochloride
• AKOS015843691
• 2-(2-(2-Bromo-4-methylphenoxy)ethyl)piperidine hydrochloride
• 2-[2-(2-Bromo-4-methylphenoxy)ethyl]piperidinehydrochloride
• 2-[2-(2-bromo-4-methylphenoxy)ethyl]piperidine;hydrochloride
• 1219981-33-5
• 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560328
• Inchi： 1S/C14H20BrNO.ClH/c1-11-5-6-14(13(15)10-11)17-9-7-12-4-2-3-8-16-12;/h5-6,10,12,16H,2-4,7-9H2,1H3;1H
• InChI Key： AYAAGRJBGKNZKJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1OCCC1CCCCN1.Cl

Computed Properties

• Exact Mass: 333.04950g/mol
• Monoisotopic Mass: 333.04950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride

Professional Introduction to 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride (CAS No. 1219981-33-5)

2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride, identified by its CAS number 1219981-33-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 2-bromo-4-methylphenoxy moiety and a piperidine ring, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

The< strong>2-bromo-4-methylphenoxy group is a key pharmacophore in this compound, influencing its interactions with biological targets. This moiety has been extensively studied for its role in modulating various cellular processes, including neurotransmitter receptor binding and enzyme inhibition. The bromine atom in the aromatic ring enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes. Additionally, the methyl group at the para position to the bromine atom provides steric hindrance, which can be crucial for optimizing binding affinity and selectivity.

The piperidine ring is another critical component of 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride, contributing to its overall pharmacological profile. Piperidine derivatives are known for their ability to interact with a wide range of biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The piperidine scaffold is often employed in the design of drugs targeting central nervous system (CNS) disorders due to its favorable pharmacokinetic properties and ability to cross the blood-brain barrier.

In recent years, there has been growing interest in exploring the therapeutic potential of piperidine derivatives in various diseases. For instance, studies have shown that certain piperidine-based compounds exhibit anti-inflammatory, analgesic, and antipsychotic effects. The< strong>2-bromo-4-methylphenoxy group in 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride may play a significant role in these effects by modulating neurotransmitter activity and inhibiting inflammatory pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that piperidine derivatives can interact with dopamine receptors, making them promising candidates for conditions such as Parkinson's disease and schizophrenia. The< strong>2-bromo-4-methylphenoxy moiety may enhance these interactions by improving binding affinity and selectivity. Furthermore, preliminary studies suggest that this compound may have neuroprotective properties, which could be beneficial in neurodegenerative diseases.

The hydrochloride salt form of 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This salt form also improves stability, which is crucial for storage and transportation. The hydrochloride salt is commonly used in drug development due to its well-established pharmacokinetic profile and compatibility with various dosage forms.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride. Molecular docking studies have been particularly useful in predicting binding interactions with biological targets. These studies have shown that this compound can bind effectively to various receptors and enzymes, suggesting multiple potential therapeutic applications.

In vitro studies have provided valuable insights into the pharmacological properties of 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride. These studies have demonstrated its ability to modulate neurotransmitter release and receptor activity. For example, research has indicated that this compound can inhibit monoamine oxidase (MAO) enzymes, which are involved in the degradation of neurotransmitters such as serotonin and dopamine. Inhibiting MAO can lead to increased levels of these neurotransmitters, potentially alleviating symptoms associated with depression and other CNS disorders.

The synthesis of 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to improve efficiency and minimize byproduct formation. These techniques include catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and nucleophilic substitution reactions. The synthesis process also emphasizes green chemistry principles to reduce environmental impact.

The pharmacokinetic properties of 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride are another area of interest for researchers. Studies have shown that this compound exhibits moderate oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, preliminary data suggest that it undergoes extensive metabolism via cytochrome P450 enzymes, which could influence its therapeutic efficacy and potential drug-drug interactions.

The safety profile of 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride is still under investigation; however, early studies suggest that it exhibits low toxicity at therapeutic doses. Common adverse effects reported in preclinical trials include mild gastrointestinal discomfort and dizziness. Further clinical trials are necessary to fully assess its safety profile and long-term effects.

The future direction of research on 2-2-(2-Bromo-4-methylphenoxy)ethylpiperidinehydrochloride includes exploring its potential in treating various neurological disorders. Researchers are particularly interested in its ability to modulate dopamine receptor activity and protect against neurodegenerative diseases. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications beyond CNS disorders.

In conclusion, 2-2-(2-Bromo-4-methylphenoxy) ethylpiperidinehydrochloride (CAS No.1219981-33-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into treating neurological disorders and other diseases. As our understanding of its pharmacological properties continues to grow, so does the likelihood that it will play a crucial role in future medical treatments.